Cas no 199296-18-9 (3,5-Dichloro-6-methyl-2(1H)-Pyrazinone)

• Product Name: 3,5-Dichloro-6-methyl-2(1H)-Pyrazinone
• CAS No: 199296-18-9
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• CID: 2105856
• Update Time: 2023-08-03

3,5-Dichloro-6-methyl-2(1H)-Pyrazinone Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-6-methyl-2(1H)-Pyrazinone
• 3,5-Dichloro-6-methyl-2(1H)-Pyrazinone

• Inchi： 1S/C5H4Cl2N2O/c1-2-3(6)9-4(7)5(10)8-2/h1H3,(H,8,10)
• InChI Key： QKHQYQGJFUZBJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NC(C(=N1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 244
• Topological Polar Surface Area: 41.5